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Compound of Interest

Compound Name: Cilastatin (sodium)

Cat. No.: B13404390 Get Quote

Essential Safety and Handling Guide for Cilastatin
(Sodium)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Cilastatin (sodium) in a laboratory setting. Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
When handling Cilastatin (sodium), a comprehensive approach to personal protection is

necessary to minimize exposure. The following PPE is required:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards are essential to protect against dust particles and splashes.[1][2]

Contact lenses can absorb irritants and should be avoided when handling this compound.[3]

Hand Protection: Wear chemical-impermeable gloves, such as light-weight rubber gloves.[1]

[3] Gloves must be inspected for integrity before each use.[1][2] After handling, hands should

be thoroughly washed with soap and water.[1][3]

Respiratory Protection: In situations where dust may be generated, a dust respirator should

be used.[3] For higher exposure risks, a full-face respirator or a powered air-purifying
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respirator (PAPR) may be necessary.[1][3]

Protective Clothing: A lab coat or protective garment is required.[4] For tasks with a higher

risk of exposure, impervious protective clothing should be worn.[3]

Quantitative Data Summary

Oral LD50 (rat) >10000 mg/kg[3]

Subcutaneous LD50 (rat) >10000 mg/kg[3]

Intravenous LD50 (rat) 5027 mg/kg[3]

Oral LD50 (mouse) >10000 mg/kg[3]

Subcutaneous LD50 (mouse) >10000 mg/kg[3]

Intravenous LD50 (mouse) 6786 mg/kg[3]

US OSHA PEL (Respirable fraction) 5 mg/m³[3]

US OSHA PEL (Total dust) 15 mg/m³[3]

US - Hawaii Air Contaminant Limits (Total dust) 10 mg/m³[3]

US - Oregon Permissible Exposure Limits (Total

dust)
10 mg/m³[3]

Operational Plan for Safe Handling
A systematic approach to handling Cilastatin (sodium) from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][3]

Keep away from incompatible materials, such as strong oxidizing agents, to prevent ignition

risks.[3]
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Protect containers from physical damage.[3]

2. Handling and Preparation:

All handling should occur in a well-ventilated area, preferably within a laboratory fume hood.

[2][3]

Limit all unnecessary personal contact with the material.[3]

Avoid generating dust.[1][3] Use dry clean-up procedures if dust is created.[3]

Do not eat, drink, or smoke in areas where Cilastatin (sodium) is handled.[3]

3. Spill Management:

Minor Spills:

Clean up spills immediately.[3]

Wear impervious gloves and safety glasses.[3]

Use dry clean-up procedures and avoid generating dust.[3]

Sweep or vacuum the spilled material and place it in a clean, dry, sealable, and labeled

container for disposal.[3]

Major Spills:

Evacuate the area and move upwind.[3]

Alert emergency responders, providing the location and nature of the hazard.[3]

Control personal contact by using appropriate protective equipment, including a dust

respirator.[3]

Prevent the spillage from entering drains, sewers, or water courses.[3]

Contain and recover the product wherever possible.[3]
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Disposal Plan
Proper disposal of Cilastatin (sodium) and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all solid waste contaminated with Cilastatin (sodium), including unused product

and contaminated labware, in a designated and clearly labeled hazardous waste

container.[4]

Liquid waste containing Cilastatin (sodium) should be collected in a separate,

compatible, and clearly labeled hazardous waste container.[4]

Disposal Procedure:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Options may include incineration at an approved site or removal by a licensed chemical

destruction company.[1][2]

Contaminated packaging should be triple-rinsed (or equivalent) before recycling or

disposal in a sanitary landfill.[1]

Visualizing the Safe Handling Workflow
To further clarify the operational procedures, the following diagram illustrates the logical flow for

the safe handling and disposal of Cilastatin (sodium).
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Caption: Workflow for Safe Handling of Cilastatin (sodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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